1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(4-fluorophenyl)pyridazin-3-yl]-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H22FN5O/c23-19-7-5-17(6-8-19)20-9-10-21(27-26-20)28-12-2-4-18(15-28)22(29)25-14-16-3-1-11-24-13-16/h1,3,5-11,13,18H,2,4,12,14-15H2,(H,25,29)
• InChI Key: WCALNQINQPYPRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=C(C=C3)F)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C22H22FN5O
• Molecular Weight: 391.4 g/mol

Description

1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H22FN5O and its molecular weight is 391.45. The purity is usually 95%.
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Scientific Research Applications

Application in 5-HT1A Receptor Agonism

A study by Vacher et al. (1999) examined derivatives of 2-pyridinemethylamine, focusing on their potential as 5-HT1A receptor agonists. The incorporation of a fluorine atom, similar to the structure , showed enhanced 5-HT1A agonist activity. These findings suggest potential antidepressant applications for compounds with similar structures (Vacher et al., 1999).

Radiotracer Development for Cancer Imaging

Silvers et al. (2016) explored the development of radiotracers for positron emission tomography (PET) imaging, specifically targeting stearoyl-CoA desaturase-1 (SCD-1), a protein overexpressed in many solid tumors. The research involved compounds with structural similarities to the compound , highlighting its potential use in cancer diagnostics (Silvers et al., 2016).

Met Kinase Inhibitor for Cancer Treatment

Schroeder et al. (2009) investigated N-substituted 2-aminopyridin-4-yloxy derivatives as Met kinase inhibitors for cancer therapy. The structural resemblance to the compound suggests potential applications in targeted cancer treatments (Schroeder et al., 2009).

Antiviral Drug Discovery

De Clercq (2009) reviewed various antiviral drug discoveries, including compounds structurally related to the compound . This indicates possible applications in antiviral therapies (De Clercq, 2009).

Anti-Angiogenic and DNA Cleavage Activities in Cancer Therapy

Kambappa et al. (2017) synthesized novel N-substituted piperidine-4-carboxamide derivatives and evaluated their anti-angiogenic and DNA cleavage abilities, relevant to cancer therapy. Compounds with structural similarities to the target compound were found effective in blocking blood vessel formation and showed potential as anticancer agents (Kambappa et al., 2017).

In Silico Docking Studies for Tuberculosis and Bacterial Infections

Bodige et al. (2020) conducted synthesis and docking studies of N-substituted carboxamide derivatives for antitubercular and antibacterial activities. The structural similarities suggest that the compound could have applications in treating bacterial infections (Bodige et al., 2020).